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Compound of Interest

Compound Name:
3-(3-Fluorophenyl)prop-2-yn-1-

amine

Cat. No.: B13267192

Get Quote

Executive Summary
3-(3-Fluorophenyl)prop-2-yn-1-amine (CAS: 1183011-79-1) is a specialized alkynyl amine

intermediate frequently employed in the synthesis of monoamine oxidase (MAO) inhibitors,

kinase inhibitors, and as a "warhead" linker in covalent drug discovery.

Its solubility behavior is governed by a "molecular tug-of-war" between the lipophilic, electron-

withdrawing fluorophenyl group and the hydrophilic, pH-sensitive primary amine.

Understanding this duality is critical for optimizing reaction yields (e.g., Sonogashira couplings)

and purification strategies (acid-base extraction).

Key Physicochemical Metrics:
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Property Value (Approx.) Implication

Molecular Weight 149.17 g/mol
Low MW, high permeability
potential.

Physical State Viscous Oil / Low-melting Solid

Handling requires precise

volumetric or gravimetric

transfer.

pKa (Amine) ~8.2 – 8.5 (Predicted)
Basic. Protonates at

physiological pH.

LogP ~1.5

Moderately lipophilic; prefers

organic solvents in neutral

form.

| LogD (pH 7.4) | ~0.5 – 0.8 | Distribution shifts to aqueous phase as pH drops. |

Critical Solubility Landscape
The solubility of this compound is not static; it is pH-switchable. The primary amine function (

) acts as a solubility toggle.

Aqueous Solubility (pH Dependent)
Acidic Media (pH < 6.0):Highly Soluble. In dilute acids (0.1 M HCl, acetic acid), the amine

protonates to form the ammonium salt (

). This charged species is highly water-soluble (>50 mg/mL), making aqueous acid the
preferred medium for quenching reactions or extracting the product from organic layers.

Neutral/Basic Media (pH > 8.0):Sparingly Soluble / Insoluble. As the free base, the lipophilic

fluorophenyl moiety dominates. Solubility in water drops significantly (<1 mg/mL), causing

the compound to oil out or precipitate.

Organic Solvent Compatibility
The free base form exhibits excellent solubility in a wide range of organic solvents, facilitated

by the internal alkyne spacer which disrupts crystal packing (if solid) and the lipophilic aromatic
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ring.

Solvent Class
Representative
Solvents

Solubility Rating Technical Notes

Chlorinated
Dichloromethane

(DCM), Chloroform

Excellent (>100

mg/mL)

Ideal for liquid-liquid

extraction from basic

aqueous phases.

Polar Aprotic DMSO, DMF, DMAc
Excellent (>100

mg/mL)

Preferred solvents for

nucleophilic

substitution or

coupling reactions.

Alcohols
Methanol, Ethanol,

Isopropanol
Good (>50 mg/mL)

Good for storage,

though nucleophilic

attack is possible

under harsh

conditions.

Ethers
THF, Diethyl Ether,

MTBE
Good

Useful for precipitation

of the HCl salt (salt is

insoluble in ether).

Hydrocarbons
Hexane, Heptane,

Toluene
Low to Moderate

Solubility decreases

as solvent polarity

drops. Toluene is

better than Hexane

due to

-

interactions.

Visualizing the Solubility Logic
The following diagram illustrates the decision matrix for solvent selection based on the

compound's state (Free Base vs. Salt) and the intended application.
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3-(3-Fluorophenyl)
prop-2-yn-1-amine Determine State

Free Base
(Neutral) pH > pKa 

Salt Form
(e.g., HCl)

 pH < pKa 

Organic Solvents
(DCM, DMSO, MeOH) High Solubility 

Aqueous Base
(pH > 9)

 Insoluble (Oils out) 

Aqueous Acid
(pH < 5)

 High Solubility 

Non-Polar
(Hexane/Ether)

 Insoluble (Precipitates) 

Process Outcome

 Synthesis/Coupling 

 Extraction/Workup 

Click to download full resolution via product page

Figure 1: Solubility decision matrix based on pH and ionization state. Green arrows indicate

high solubility; red arrows indicate insolubility.

Experimental Protocols
Since batch-specific purity affects solubility, empirical determination is required for critical

workflows.

Micro-Scale Saturation Protocol (The "Shake-Flask"
Adaptation)
Objective: Determine exact solubility in a specific solvent with minimal material loss (<10 mg).

Reagents:

Test Solvent (HPLC Grade).

3-(3-Fluorophenyl)prop-2-yn-1-amine (Free Base).

Syringe Filter (0.22 µm PTFE).[1]

Workflow:
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Aliquot: Place 5 mg of the compound into a 1.5 mL HPLC glass vial.

Titrate: Add solvent in 10 µL increments using a micropipette.

Agitate: Vortex for 30 seconds after each addition.

Observe:

Clear Solution: Soluble at current concentration.

Turbid/Droplets: Insoluble.

Calculate: If 5 mg dissolves in 50 µL, solubility is

.

Verification (Optional): If saturation is reached (undissolved solids remain), centrifuge, filter

the supernatant, and analyze via HPLC-UV (254 nm) against a standard curve.

Salt Formation for Storage
The free base is prone to oxidation. Converting it to the Hydrochloride (HCl) salt stabilizes the

compound and alters solubility.

Dissolve: Dissolve 1.0 eq of free base in minimal Diethyl Ether or MTBE.

Acidify: Dropwise add 1.1 eq of 4M HCl in Dioxane (or ethereal HCl) at 0°C.

Precipitate: The HCl salt will precipitate immediately as a white solid.

Isolate: Filter and wash with cold ether.

Result: The resulting salt is water-soluble but stable in air.

Applications & Handling
Synthesis Implications

Sonogashira Coupling: Use degassed DMF or THF/TEA mixtures. The free base is the active

species; do not use the salt form without adding an auxiliary base (e.g., excess
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triethylamine) to deprotonate it in situ.

Click Chemistry: If reacting the alkyne with an azide, use t-Butanol/Water mixtures. The

compound's amphiphilic nature (fluorophenyl tail + amine head) may act as a surfactant;

ensure vigorous stirring.

Safety (MSDS Insights)
Hazards: Causes skin irritation (H315), serious eye irritation (H319).

Specific Risk: As a propargyl amine derivative, it may possess MAO inhibitory activity. Avoid

inhalation and direct skin contact.

Incompatibility: Avoid contact with strong oxidizing agents and heavy metals (though the

internal alkyne reduces the risk of explosive acetylide formation compared to terminal

alkynes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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